Cas no 867262-52-0 ((2,6-dimethylphenyl)methanesulfonamide)

• Product Name: (2,6-dimethylphenyl)methanesulfonamide
• CAS No: 867262-52-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD24264814
• CID: 1863489
• PubChem ID: 23161120
• Update Time: 2025-08-05

(2,6-dimethylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2,6-dimethyl-
• 867262-52-0
• SCHEMBL1714690
• (2,6-dimethylphenyl)methanesulfonamide
• 1-(2,6-dimethylphenyl)methanesulfonamide
• FFEPNCXRMKSCOJ-UHFFFAOYSA-N
• Z1525491547
• CHEMBL4557263
• (2,6-dimethylphenyl)-methanesulfonamide
• AKOS020904474
• EN300-223882

• MDL： MFCD24264814
• Inchi： 1S/C9H13NO2S/c1-7-4-3-5-8(2)9(7)6-13(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： FFEPNCXRMKSCOJ-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=CC=CC=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 199.06669983Da
• Monoisotopic Mass: 199.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.2±0.0 g/cm3
• Melting Point: NA
• Boiling Point: 372.3±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

(2,6-dimethylphenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)